Cas no 484673-70-3 ([3,3'-Bipyridin]-5-ylmethanol)

• Product Name: [3,3'-Bipyridin]-5-ylmethanol
• CAS No: 484673-70-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1034650
• PubChem ID: 11528472
• Update Time: 2025-08-04

[3,3'-Bipyridin]-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridin]-5-ylmethanol
• (5-(PYRIDIN-3-YL)PYRIDIN-3-YL)METHANOL
• (5-pyridin-3-ylpyridin-3-yl)methanol
• AKOS016014821
• [3,3']bipyridinyl-5-yl-methanol
• SCHEMBL844549
• [3, 3']bipyridinyl-5-yl-methanol
• 484673-70-3
• DTXSID70468072
• DB-290000
• QRZOSIMWVFKMKK-UHFFFAOYSA-N
• J-501514
• [5-(3-Pyridyl)-3-pyridyl]methanol

• MDL： MFCD16607353
• Inchi： 1S/C11H10N2O/c14-8-9-4-11(7-13-5-9)10-2-1-3-12-6-10/h1-7,14H,8H2
• InChI Key： QRZOSIMWVFKMKK-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Additional information on [3,3'-Bipyridin]-5-ylmethanol

Comprehensive Overview of [3,3'-Bipyridin]-5-ylmethanol (CAS No. 484673-70-3): Properties, Applications, and Research Insights

[3,3'-Bipyridin]-5-ylmethanol (CAS No. 484673-70-3) is a specialized organic compound belonging to the bipyridine family, which has garnered significant attention in pharmaceutical and material science research. Its molecular structure, featuring a methanol substituent on a bipyridine backbone, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential due to its unique chelation properties and ligand behavior, particularly in catalysis and drug development.

The compound's CAS No. 484673-70-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, [3,3'-Bipyridin]-5-ylmethanol, highlights the positional specificity of the hydroxymethyl group, which influences its reactivity and solubility. This specificity is often leveraged in medicinal chemistry for designing targeted therapies, aligning with the growing demand for precision medicine and small-molecule drugs.

In recent years, the surge in interest for heterocyclic compounds like [3,3'-Bipyridin]-5-ylmethanol has been driven by their role in catalysis and supramolecular chemistry. For instance, its bipyridine core is a cornerstone in metal-organic frameworks (MOFs), a hotspot topic in materials science due to applications in gas storage and sensors. This aligns with trending searches on "MOF design principles" and "advanced catalytic materials," reflecting the compound's relevance in cutting-edge research.

Another key area where [3,3'-Bipyridin]-5-ylmethanol excels is in photonics and optoelectronics. Its conjugated system allows for tunable electronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and solar cell technologies. These applications resonate with global trends toward sustainable energy and "green chemistry," frequently searched topics in scientific and industrial circles.

From a synthetic standpoint, the compound's methanol group offers a handle for further functionalization, enabling the creation of derivatives with enhanced bioactivity or material properties. This adaptability is crucial for answering common queries like "how to modify bipyridine derivatives" or "strategies for heterocyclic compound optimization," which dominate academic forums and patent literature.

Quality control and analytical characterization of CAS No. 484673-70-3 are paramount for reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity, a topic frequently searched alongside "compound validation methods." Ensuring high purity is especially critical for high-throughput screening in drug discovery, where impurities can skew results.

In summary, [3,3'-Bipyridin]-5-ylmethanol (CAS No. 484673-70-3) stands at the intersection of multiple high-impact fields, from drug development to advanced materials. Its structural features and functional versatility make it a valuable asset for researchers addressing modern challenges in healthcare, energy, and environmental technology. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in innovation-driven industries.